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Compound of Interest

Compound Name: 2-Methylpropylboronic acid

An in-depth examination of the chemical properties, synthesis, and applications of 2-
Methylpropylboronic acid (Isobutylboronic acid), with a focus on its role in synthetic
chemistry and potential applications in life sciences.

For Researchers, Scientists, and Drug Development Professionals.

Core Chemical Identifiers and Properties

2-Methylpropylboronic acid, also known as isobutylboronic acid, is an organoboron
compound widely utilized in organic synthesis. Its fundamental chemical identifiers and physical
properties are summarized below.

Identifier Value

CAS Number 84110-40-7[1][2][3][4]

Molecular Formula C4H11BO2[1][2][3][4]

Synonyms Isobutaneboronic acid, Isobutylboronic acid

A comprehensive summary of its key physicochemical properties is provided in the table below,
offering a valuable resource for experimental design and execution.
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Property Value

Molecular Weight 101.94 g/mol [1][3]

Appearance White to off-white solid/crystal
Melting Point 108-111 °CJ[2]

Boiling Point 180.0 + 23.0 °C (Predicted)[2]
Density 0.910 £ 0.06 g/cm3 (Predicted)[2]
Solubility Soluble in many organic solvents.

Pivotal Role in Suzuki-Miyaura Cross-Coupling
Reactions

A cornerstone of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction
facilitates the formation of carbon-carbon bonds. 2-Methylpropylboronic acid serves as a key
reactant in these palladium-catalyzed reactions, enabling the introduction of an isobutyl group
into a variety of molecular scaffolds. This capability is of particular importance in the synthesis
of complex organic molecules, including active pharmaceutical ingredients.

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established mechanism involving a
palladium catalyst. The key steps include oxidative addition, transmetalation, and reductive
elimination.
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Suzuki-Miyaura Catalytic Cycle

Experimental Protocol: Synthesis of 4-
Isobutylisoquinoline

A notable application of 2-Methylpropylboronic acid is in the synthesis of 4-
isobutylisoquinoline from 4-bromoisoquinoline via a Suzuki-Miyaura coupling reaction. The
following is a representative experimental protocol based on established methodologies for
similar couplings.

Materials:

4-Bromoisoquinoline

2-Methylpropylboronic acid

Palladium catalyst (e.g., Pd(PPhs)4, Pd(dppf)Cl2)

Base (e.g., K2COs3, Cs2C0s3, K3sPOa4)
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Solvent (e.g., 1,4-Dioxane/Water, Toluene, DMF)

Inert gas (Argon or Nitrogen)

Standard glassware for organic synthesis

Magnetic stirrer and heating mantle

Reagents for workup and purification (e.g., ethyl acetate, brine, sodium sulfate, silica gel)

Procedure:

Reaction Setup: To a dry round-bottom flask or Schlenk tube equipped with a magnetic stir
bar and a condenser, add 4-bromoisoquinoline (1.0 eq.), 2-Methylpropylboronic acid (1.2-
1.5 eq.), and the base (2.0-3.0 eq.).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three
times to ensure an oxygen-free environment.

Solvent and Catalyst Addition: Under the inert atmosphere, add the solvent system (e.g., a
mixture of 1,4-dioxane and water). Degas the resulting mixture by bubbling the inert gas
through it for 15-20 minutes. Following degassing, add the palladium catalyst (e.g., 2-5
mol%).

Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with
vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or
liquid chromatography-mass spectrometry (LC-MS).

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture
with an organic solvent such as ethyl acetate and wash with water and then with brine. Dry
the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-
isobutylisoquinoline.
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+ Characterization: Characterize the final product by standard analytical techniques such as *H
NMR, 8C NMR, and mass spectrometry to confirm its identity and purity.

Reaction Setup
(Reactants, Base, Solvent)

Establish Inert Atmosphere
(Degassing)

Add Palladium Catalyst

(Monitor by TLC/LC-MS)

Heat and Stir ]

Aqueous Workup
(Extraction and Drying)

Purification
(Column Chromatography)

Characterization
(NMR, MS)
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General Experimental Workflow

Applications in Proteomics: A Broader Perspective

While 2-Methylpropylboronic acid itself does not have widespread, direct applications in
proteomics, the boronic acid functional group is of significant interest in this field. Boronic acids
can form reversible covalent bonds with the cis-diol groups present in the glycan moieties of
glycoproteins.[1][2][4][5] This property is exploited for the selective enrichment of glycoproteins
from complex biological samples, a crucial step in glycoproteomics studies.[1][2][4][5]

The general workflow for boronic acid-based glycoprotein enrichment involves:

e Binding: The complex protein mixture is incubated with a solid support functionalized with
boronic acids. Under appropriate pH conditions, the glycoproteins bind to the support.

e Washing: Non-glycoproteins are washed away.

» Elution: The captured glycoproteins are eluted by changing the pH or by using a competing
diol-containing molecule.

This enrichment strategy allows for the subsequent identification and quantification of
glycoproteins using mass spectrometry-based proteomics techniques. Boronic acid derivatives
are also being explored as chemical probes for the site-selective labeling of proteins.[3][6]

In conclusion, 2-Methylpropylboronic acid is a valuable reagent in synthetic organic
chemistry, particularly for the construction of carbon-carbon bonds via Suzuki-Miyaura cross-
coupling. While its direct application in proteomics is not established, the chemistry of its
boronic acid functional group is a key principle in the enrichment and study of glycoproteins.
This technical guide provides a foundational understanding of 2-Methylpropylboronic acid for
researchers and professionals in the chemical and life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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